Cas no 1286179-99-4 (methyl 3-bromo-2-hydroxy-6-methylbenzoate)

• Product Name: methyl 3-bromo-2-hydroxy-6-methylbenzoate
• CAS No: 1286179-99-4
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD32878384
• CID: 5397560
• PubChem ID: 66685369
• Update Time: 2025-10-25

methyl 3-bromo-2-hydroxy-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-2-hydroxy-6-methylbenzoate

• MDL： MFCD32878384
• Inchi： 1S/C9H9BrO3/c1-5-3-4-6(10)8(11)7(5)9(12)13-2/h3-4,11H,1-2H3
• InChI Key： NWSABGXQHKRZGY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(C)C=CC(Br)=C1O

Computed Properties

• Exact Mass: 243.97351g/mol
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-bromo-2-hydroxy-6-methylbenzoate

Professional Introduction to Methyl 3-bromo-2-hydroxy-6-methylbenzoate (CAS No. 1286179-99-4)

Methyl 3-bromo-2-hydroxy-6-methylbenzoate (CAS No. 1286179-99-4) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, plays a crucial role in various synthetic applications and has been the subject of numerous studies due to its potential biological activities. The presence of both bromine and hydroxyl functional groups in its molecular structure makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 3-bromo-2-hydroxy-6-methylbenzoate consists of a benzoic acid core substituted with a bromine atom at the 3-position, a hydroxyl group at the 2-position, and a methyl group at the 6-position. This arrangement imparts specific electronic and steric properties to the molecule, which are highly valuable in medicinal chemistry. The bromine atom, for instance, serves as a reactive site for further functionalization through cross-coupling reactions, while the hydroxyl group can participate in hydrogen bonding interactions, influencing the compound's solubility and bioavailability.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both bromine and hydroxyl substituents. Studies have shown that such structural motifs are often associated with enhanced binding affinity to biological targets, making them promising candidates for drug development. Specifically, methyl 3-bromo-2-hydroxy-6-methylbenzoate has been investigated for its possible role in modulating various cellular pathways. Research indicates that it may exhibit anti-inflammatory and antioxidant properties, which are critical in addressing chronic diseases such as diabetes and cardiovascular disorders.

The synthesis of methyl 3-bromo-2-hydroxy-6-methylbenzoate involves multi-step organic transformations that require precise control over reaction conditions. Typically, the process begins with the bromination of methyl benzoate at the desired positions, followed by hydroxylation to introduce the hydroxyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods not only enhance the efficiency of production but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

The pharmaceutical industry has shown particular interest in derivatives of benzoic acid due to their broad spectrum of biological activities. For instance, some benzoic acid derivatives have been reported to possess antimicrobial and antifungal properties, making them useful in treating infections caused by resistant strains of bacteria and fungi. The unique combination of functional groups in methyl 3-bromo-2-hydroxy-6-methylbenzoate suggests that it could be a valuable building block for designing new antibiotics or antifungal agents.

Moreover, the compound's potential application in agrochemicals cannot be overlooked. In agriculture, benzoic acid derivatives are widely used as plant growth regulators and pesticides due to their ability to interact with biological systems at low concentrations. The structural features of methyl 3-bromo-2-hydroxy-6-methylbenzoate make it a candidate for developing novel agrochemicals that are more effective and environmentally friendly compared to existing products.

In conclusion, methyl 3-bromo-2-hydroxy-6-methylbenzoate (CAS No. 1286179-99-4) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural composition enables diverse applications in drug discovery and agricultural science. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in addressing global health challenges.